Cas no 2279122-53-9 (2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid)

• Product Name: 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid
• CAS No: 2279122-53-9
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD31693767
• CID: 4780413
• Update Time: 2026-02-27

2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid

• MDL： MFCD31693767
• Inchi： 1S/C10H8N2O4/c1-15-8-3-2-6(4-7(8)10(13)14)9-11-5-16-12-9/h2-5H,1H3,(H,13,14)
• InChI Key： UVDFSMTUHAQUCB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=NOC=N2)C=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.3
• Topological Polar Surface Area: 85.4

Additional information on 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid

Introduction to 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid (CAS No. 2279122-53-9)

2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid (CAS No. 2279122-53-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group and an oxadiazole moiety attached to a benzoic acid scaffold. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid can be represented as C₁₀H₈N₂O₄. The presence of the methoxy group at the 2-position and the oxadiazole ring at the 5-position on the benzene ring imparts specific electronic and steric properties to the molecule. These properties are crucial for its interactions with biological targets and its potential pharmacological effects.

Recent studies have highlighted the significance of 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid in various biological contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory properties, 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid has also been investigated for its anticancer potential. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid could be a promising lead compound for the development of novel anticancer drugs.

In addition to its direct biological activities, 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid has been explored as a scaffold for the design of more potent and selective derivatives. Through structural modifications and optimization, researchers have developed several analogs with enhanced pharmacological profiles. For example, the introduction of additional functional groups or changes in the substitution pattern on the benzene ring can significantly improve the compound's potency and selectivity towards specific targets.

The synthesis of 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid typically involves multi-step procedures that ensure high yields and purity. One common synthetic route involves the reaction of 3-aminoisonicotinic acid with 3-methoxybenzoyl chloride to form an intermediate amide, followed by cyclization under appropriate conditions to generate the desired oxadiazole ring. This synthetic approach allows for easy modification and functionalization of the molecule, facilitating further optimization studies.

The physicochemical properties of 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid, such as solubility and stability, are also important considerations for its pharmaceutical applications. Studies have shown that this compound exhibits good solubility in polar solvents like DMSO and water at physiological pH levels. Its stability under various conditions has been evaluated to ensure its suitability for formulation development and long-term storage.

In conclusion, 2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid (CAS No. 2279122-53-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological profile for clinical use.